![molecular formula C15H11Br2N3 B5969596 2-(4-bromophenyl)-3-imino-1-isoindolinecarbonitrile hydrobromide](/img/structure/B5969596.png)
2-(4-bromophenyl)-3-imino-1-isoindolinecarbonitrile hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromophenyl)-3-imino-1-isoindolinecarbonitrile hydrobromide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of isoindoline derivatives and has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.
Mechanism of Action
The exact mechanism of action of 2-(4-bromophenyl)-3-imino-1-isoindolinecarbonitrile hydrobromide is not yet fully understood. However, it is believed that the anti-inflammatory activity of this compound is due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. The anti-cancer activity of this compound may be due to its ability to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-cancer properties, this compound has been found to exhibit a range of other biochemical and physiological effects. For example, this compound has been shown to have anti-microbial activity against a variety of bacteria and fungi. It has also been found to have antioxidant properties and may be useful in the prevention of oxidative stress-related diseases such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(4-bromophenyl)-3-imino-1-isoindolinecarbonitrile hydrobromide for lab experiments is its versatility. This compound has been found to exhibit a range of biological activities, making it useful for a variety of research applications. Additionally, the synthesis of this compound is relatively straightforward, making it easily accessible to researchers.
However, there are also limitations to the use of this compound in lab experiments. One of the main limitations is its potential toxicity, as high doses of this compound have been found to be toxic to cells. Additionally, the exact mechanism of action of this compound is not yet fully understood, which may limit its use in certain research applications.
Future Directions
There are numerous future directions for research on 2-(4-bromophenyl)-3-imino-1-isoindolinecarbonitrile hydrobromide. One potential area of research is in the development of this compound as a chemotherapy agent for the treatment of breast cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify other potential applications in the fields of medicinal chemistry and drug discovery. Finally, the potential toxicity of this compound needs to be further investigated to ensure its safety for use in humans.
Synthesis Methods
The synthesis of 2-(4-bromophenyl)-3-imino-1-isoindolinecarbonitrile hydrobromide involves a multi-step process that begins with the reaction of 4-bromobenzaldehyde and malononitrile in the presence of a base to form 2-(4-bromophenyl)-2-methyl-1,3-dinitrile. This intermediate is then treated with ammonium acetate and a reducing agent to yield 2-(4-bromophenyl)-3-aminomethyl-1-isoindolinecarbonitrile. Finally, this compound is reacted with hydrobromic acid to produce the hydrobromide salt of 2-(4-bromophenyl)-3-imino-1-isoindolinecarbonitrile.
Scientific Research Applications
The potential applications of 2-(4-bromophenyl)-3-imino-1-isoindolinecarbonitrile hydrobromide in scientific research are numerous. One of the most promising areas of research is in the field of medicinal chemistry, where this compound has been found to exhibit anti-inflammatory properties that may make it useful for the treatment of various inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been shown to have anti-cancer activity, particularly against breast cancer cells, and may have potential as a chemotherapy agent.
Properties
IUPAC Name |
2-(4-bromophenyl)-3-imino-1H-isoindole-1-carbonitrile;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrN3.BrH/c16-10-5-7-11(8-6-10)19-14(9-17)12-3-1-2-4-13(12)15(19)18;/h1-8,14,18H;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTRAHFMKLACMEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(N(C2=N)C3=CC=C(C=C3)Br)C#N.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Br2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.